Cas no 2097978-63-5 (1-(Cyclohex-3-ene-1-carbonyl)azetidine-3-carboxylic acid)
1-(Cyclohex-3-ene-1-carbonyl)azetidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2097978-63-5
- AKOS026708496
- F1907-3961
- 1-(cyclohex-3-ene-1-carbonyl)azetidine-3-carboxylic acid
- 3-Azetidinecarboxylic acid, 1-(3-cyclohexen-1-ylcarbonyl)-
- 1-(Cyclohex-3-ene-1-carbonyl)azetidine-3-carboxylic acid
-
- Inchi: 1S/C11H15NO3/c13-10(8-4-2-1-3-5-8)12-6-9(7-12)11(14)15/h1-2,8-9H,3-7H2,(H,14,15)
- InChI Key: IIJGRWQKMHFDML-UHFFFAOYSA-N
- SMILES: O=C(C1CC=CCC1)N1CC(C(=O)O)C1
Computed Properties
- Exact Mass: 209.10519334g/mol
- Monoisotopic Mass: 209.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 57.6Ų
Experimental Properties
- Density: 1.296±0.06 g/cm3(Predicted)
- Boiling Point: 426.8±45.0 °C(Predicted)
- pka: 3.97±0.20(Predicted)
1-(Cyclohex-3-ene-1-carbonyl)azetidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C135526-100mg |
1-(Cyclohex-3-ene-1-carbonyl)azetidine-3-carboxylic Acid |
2097978-63-5 | 100mg |
$ 95.00 | 2022-06-06 | ||
| TRC | C135526-500mg |
1-(Cyclohex-3-ene-1-carbonyl)azetidine-3-carboxylic Acid |
2097978-63-5 | 500mg |
$ 365.00 | 2022-06-06 | ||
| TRC | C135526-1g |
1-(Cyclohex-3-ene-1-carbonyl)azetidine-3-carboxylic Acid |
2097978-63-5 | 1g |
$ 570.00 | 2022-06-06 | ||
| Life Chemicals | F1907-3961-0.25g |
1-(cyclohex-3-ene-1-carbonyl)azetidine-3-carboxylic acid |
2097978-63-5 | 95%+ | 0.25g |
$361.0 | 2023-09-07 | |
| Life Chemicals | F1907-3961-0.5g |
1-(cyclohex-3-ene-1-carbonyl)azetidine-3-carboxylic acid |
2097978-63-5 | 95%+ | 0.5g |
$380.0 | 2023-09-07 | |
| Life Chemicals | F1907-3961-1g |
1-(cyclohex-3-ene-1-carbonyl)azetidine-3-carboxylic acid |
2097978-63-5 | 95%+ | 1g |
$401.0 | 2023-09-07 | |
| Life Chemicals | F1907-3961-2.5g |
1-(cyclohex-3-ene-1-carbonyl)azetidine-3-carboxylic acid |
2097978-63-5 | 95%+ | 2.5g |
$802.0 | 2023-09-07 | |
| Life Chemicals | F1907-3961-5g |
1-(cyclohex-3-ene-1-carbonyl)azetidine-3-carboxylic acid |
2097978-63-5 | 95%+ | 5g |
$1203.0 | 2023-09-07 | |
| Life Chemicals | F1907-3961-10g |
1-(cyclohex-3-ene-1-carbonyl)azetidine-3-carboxylic acid |
2097978-63-5 | 95%+ | 10g |
$1684.0 | 2023-09-07 |
1-(Cyclohex-3-ene-1-carbonyl)azetidine-3-carboxylic acid Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on 1-(Cyclohex-3-ene-1-carbonyl)azetidine-3-carboxylic acid
Introduction to 1-(Cyclohex-3-ene-1-carbonyl)azetidine-3-carboxylic acid (CAS No. 2097978-63-5)
1-(Cyclohex-3-ene-1-carbonyl)azetidine-3-carboxylic acid (CAS No. 2097978-63-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its cyclohexene moiety and azetidine ring structure, presents a unique framework that makes it a valuable intermediate in the synthesis of biologically active molecules. The presence of both carbonyl and carboxylic acid functional groups enhances its reactivity, making it a versatile building block for further chemical modifications.
The structure of 1-(Cyclohex-3-ene-1-carbonyl)azetidine-3-carboxylic acid is of particular interest due to its potential applications in drug discovery. The cyclohexene ring provides a rigid scaffold that can be exploited to develop molecules with specific spatial orientations, which is crucial for achieving high binding affinity to biological targets. Additionally, the azetidine ring, a five-membered heterocycle, is known for its stability and compatibility with various pharmacophores, making it an attractive component in medicinal chemistry.
In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic purposes. Azetidine derivatives have been extensively studied for their potential as antimicrobial, anti-inflammatory, and anticancer agents. The incorporation of the cyclohexene group into azetidine-based scaffolds has opened up new avenues for designing molecules with enhanced pharmacological properties. This combination of structural features makes 1-(Cyclohex-3-ene-1-carbonyl)azetidine-3-carboxylic acid a promising candidate for further exploration.
One of the most compelling aspects of this compound is its role as a precursor in the synthesis of more complex molecules. The carbonyl group can be readily transformed into other functional groups through various chemical reactions, such as reduction, oxidation, or condensation reactions. Similarly, the carboxylic acid group can participate in esterification or amidation reactions, allowing for the creation of a wide range of derivatives. These chemical transformations make 1-(Cyclohex-3-ene-1-carbonyl)azetidine-3-carboxylic acid a versatile intermediate that can be tailored to meet specific synthetic needs.
Recent advancements in synthetic methodologies have further enhanced the utility of this compound. For instance, transition-metal-catalyzed reactions have been employed to introduce various substituents onto the cyclohexene and azetidine rings with high efficiency and selectivity. These techniques have enabled the rapid construction of complex molecular architectures, accelerating the discovery process in drug development.
The pharmaceutical industry has shown particular interest in azetidine derivatives due to their potential therapeutic benefits. Several studies have highlighted the antimicrobial properties of azetidine-based compounds, which are attributed to their ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Additionally, these compounds have been investigated for their anti-inflammatory effects, with some derivatives demonstrating significant activity in preclinical models.
Another area where 1-(Cyclohex-3-ene-1-carbonyl)azetidine-3-carboxylic acid holds promise is in the development of anticancer agents. The unique structural features of this compound allow it to interact with biological targets in ways that conventional drugs may not. By modulating key enzymes or signaling pathways involved in cancer progression, azetidine derivatives have the potential to inhibit tumor growth and induce apoptosis.
The synthesis and characterization of 1-(Cyclohex-3-ene-1-carbonyl)azetidine-3-carboxylic acid have been refined through extensive research efforts. Modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its structure and confirm its purity. These methods provide detailed insights into the molecular architecture and dynamics of the compound, which are essential for understanding its biological activity.
In conclusion, 1-(Cyclohex-3-ene-1-carbonyl)azetidine-3-carboxylic acid (CAS No. 2097978-63-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the design and synthesis of novel therapeutic agents.
2097978-63-5 (1-(Cyclohex-3-ene-1-carbonyl)azetidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)